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Introduction
Calcium saccharate, the calcium salt of D-saccharic acid, is utilized in the cement and

concrete industry as a multi-functional admixture. Primarily known for its set-retarding

properties, it also influences the workability and strength development of cementitious systems.

This document provides detailed application notes on its use, protocols for evaluating its

performance, and insights into its mechanism of action.

Mechanism of Action
Calcium saccharate's primary function as a set retarder is attributed to its interaction with the

early stages of cement hydration. The mechanisms are complex and involve several

simultaneous processes:

Adsorption: Saccharate anions adsorb onto the surface of cement particles, particularly

tricalcium silicate (C₃S), and the nascent calcium silicate hydrate (C-S-H) gel. This creates a

barrier that hinders the access of water to the cement grains, thereby slowing down the

hydration process.

Chelation of Calcium Ions: The hydroxyl and carboxyl groups of the saccharate molecule can

chelate calcium ions (Ca²⁺) in the pore solution. This action reduces the supersaturation of
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Ca²⁺ required for the nucleation and growth of calcium hydroxide (CH) and C-S-H, effectively

extending the induction period of cement hydration.[1]

Poisoning of Nucleation Sites: By adsorbing onto the nucleation sites of hydration products,

calcium saccharate inhibits their growth, further delaying the setting of the cement paste.

These actions collectively prolong the dormant period of cement hydration, allowing for an

extended working time with the fresh concrete.
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Caption: Mechanism of Calcium Saccharate as a Cement Retarder.

Quantitative Data on Performance
Disclaimer: Specific quantitative performance data for calcium saccharate in concrete is not

widely available in public literature. The following tables are illustrative and based on the typical

performance of saccharide-based retarders. Actual performance will vary depending on the

specific cement composition, mix design, and environmental conditions. Experimental

verification is essential.
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Table 1: Effect of Calcium Saccharate on Setting Time of
Concrete

Dosage (% by weight of
cement)

Initial Setting Time (hours) Final Setting Time (hours)

0.00 (Control) 3.5 5.0

0.05 5.0 7.0

0.10 7.5 10.0

0.15 10.0 13.5

Table 2: Effect of Calcium Saccharate on Workability
(Slump) of Concrete

Dosage (% by weight of cement) Slump (mm)

0.00 (Control) 100

0.05 115

0.10 125

0.15 130

Table 3: Effect of Calcium Saccharate on Compressive
Strength of Concrete

Dosage (% by
weight of cement)

3-Day Strength
(MPa)

7-Day Strength
(MPa)

28-Day Strength
(MPa)

0.00 (Control) 15 22 35

0.05 13 21 36

0.10 10 19 37

0.15 8 17 38
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Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

calcium saccharate in concrete, based on ASTM standards.

Protocol for Determining Time of Setting by Penetration
Resistance (ASTM C403)
This method determines the initial and final setting times of concrete.

Apparatus:

Penetration resistance apparatus (Proctor Penetrometer) with needles of varying bearing

areas.

Container for mortar specimen (minimum 6 in. diameter and 4 in. deep).

Sieve (4.75-mm, No. 4).

Tamping rod.

Stopwatch.

Procedure:

Obtain a representative sample of fresh concrete.

Sieve a portion of the concrete sample through the 4.75-mm sieve to extract the mortar.

Place the mortar in the container in two equal layers, rodding each layer 20 times.

Level the surface of the mortar.

Store the specimen at a specified temperature.

At regular intervals, measure the penetration resistance by applying a vertical force to a

needle, causing it to penetrate the mortar to a depth of 1 in. (25 mm) in 10 seconds.
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Record the force and calculate the penetration resistance in psi (MPa).

Continue testing until a penetration resistance of at least 4000 psi (27.6 MPa) is reached.[2]

[3]

Plot penetration resistance versus elapsed time.

Initial Set: The time at which the penetration resistance is 500 psi (3.5 MPa).[2]

Final Set: The time at which the penetration resistance is 4000 psi (27.6 MPa).[2]

Protocol for Slump of Hydraulic-Cement Concrete
(ASTM C143)
This test measures the workability and consistency of fresh concrete.

Apparatus:

Slump cone (12 in. high, 8 in. base diameter, 4 in. top diameter).

Nonabsorbent base plate.

Tamping rod (5/8 in. diameter, 24 in. long, hemispherical tip).

Measuring tape.

Procedure:

Dampen the slump cone and place it on the moist base plate.

Hold the cone firmly in place by standing on the two foot-pieces.

Fill the cone in three layers, each approximately one-third of the volume of the cone.

Rod each layer 25 times with the tamping rod, distributing the strokes evenly over the cross-

section. For the second and third layers, the rod should penetrate into the underlying layer

by about 1 inch.[4]
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After the top layer has been rodded, strike off the surface of the concrete with the tamping

rod.

Remove any excess concrete from around the base of the cone.

Raise the cone vertically in a steady motion within 5 ± 2 seconds.[5]

Immediately measure the slump by determining the vertical distance between the top of the

cone and the displaced original center of the top surface of the concrete specimen.[6]

Record the slump to the nearest 1/4 inch (5 mm).[6]

Protocol for Compressive Strength of Cylindrical
Concrete Specimens (ASTM C39)
This test determines the compressive strength of hardened concrete.

Apparatus:

Cylindrical molds (typically 6x12 in. or 4x8 in.).

Tamping rod or vibrator.

Compression testing machine.

Curing facility.

Procedure:

Mold cylindrical specimens from a representative sample of fresh concrete in layers, rodding

or vibrating each layer.

After molding, store the specimens in a moist environment for 24 hours.

Remove the specimens from the molds and cure them in a water bath or moist room until the

age of testing (e.g., 3, 7, 28 days).

Prior to testing, cap the ends of the cylinders to ensure they are flat and parallel.
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Place the specimen on the lower bearing block of the compression testing machine and align

it with the center of the upper bearing block.

Apply a compressive load at a constant rate until the specimen fails. The standard loading

rate is typically between 20 and 50 psi/s (0.14 to 0.34 MPa/s).[7]

Record the maximum load sustained by the specimen.

Calculate the compressive strength by dividing the maximum load by the average cross-

sectional area of the specimen.[7][8]

Experimental Workflow Visualization
The following diagram illustrates the logical flow of experiments for evaluating a concrete

admixture.
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Caption: Workflow for Evaluating Concrete Admixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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